(5-Cyclopropyl-6-methoxypyridin-2-yl)methanol

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: (5-cyclopropyl-6-methoxypyridin-2-yl)methanol
• InChI: InChI=1S/C10H13NO2/c1-13-10-9(7-2-3-7)5-4-8(6-12)11-10/h4-5,7,12H,2-3,6H2,1H3
• InChI Key: IPVGQZZHVINXGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=N1)CO)C2CC2

Description

(5-Cyclopropyl-6-methoxypyridin-2-yl)methanol is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hydride (4.44 g) was added in small portions to a solution of ethyl 5-cyclopropyl-6-methoxypyridine-2-carboxylate (17.3 g) in tetrahydrofuran (300 mL) under ice-cooling, and the mixture was stirred at the same temperature for one hour. The reaction solution was poured into a saturated ammonium chloride solution, followed by extraction with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and filtered, after which the filtrate was concentrated under reduced pressure to give (5-cyclopropyl-6-methoxypyridin-2-yl)methanol (14.1 g).